Cas no 2229111-84-4 (4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid
• CAS No: 2229111-84-4
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 6258937
• PubChem ID: 88026640
• Update Time: 2025-06-08

4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylhexanoic acid
• EN300-1875252
• 2229111-84-4
• SCHEMBL6679982

• Inchi： 1S/C13H25NO4/c1-12(2,3)9(7-8-10(15)16)14-11(17)18-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)
• InChI Key： VFOXKYCBPLZJTH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CCC(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid (CAS No. 2229111-84-4)

4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid (CAS No. 2229111-84-4) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 5,5-dimethylhexanoic acid backbone, make it a valuable intermediate in modern drug discovery. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics, particularly in the fields of oncology, neurology, and metabolic disorders.

The growing demand for Boc-protected amino acids like 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid reflects the increasing focus on targeted drug delivery and precision medicine. Recent advancements in peptide-based therapeutics have spurred interest in this compound, as it serves as a critical building block for synthesizing complex peptides with enhanced stability and bioavailability. Common search queries related to this compound include "Boc-amino acid applications," "CAS 2229111-84-4 synthesis," and "5,5-dimethylhexanoic acid derivatives," highlighting its relevance in both academic and industrial settings.

From a chemical perspective, 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) methodologies. The Boc group provides robust protection for the amino functionality during synthetic processes, while the dimethylhexanoic acid moiety contributes to improved lipophilicity and membrane permeability. These properties are particularly advantageous for designing peptide drugs that target intracellular pathways, a hot topic in contemporary biomedical research.

In addition to its pharmaceutical applications, CAS No. 2229111-84-4 has garnered attention in material science for developing bio-inspired polymers and smart coatings. The compound's ability to integrate into polymeric matrices while maintaining functional group integrity makes it a promising candidate for creating stimuli-responsive materials. Searches for "Boc-protected monomers for polymers" and "amino acid-based materials" often lead researchers to explore the potential of this versatile building block.

Quality control and analytical characterization of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid are critical aspects for end-users. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's purity and structural identity. The pharmaceutical industry places particular emphasis on these analytical protocols, as even minor impurities can significantly impact the performance of final drug products. This underscores the importance of reliable suppliers and standardized production processes for CAS 2229111-84-4.

Environmental and regulatory considerations surrounding Boc-protected compounds have also become a focal point in recent discussions. While 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid is not classified as hazardous, proper handling and disposal practices remain essential for sustainable laboratory operations. The compound's biodegradation pathways and ecotoxicological profile are subjects of ongoing research, aligning with the broader scientific community's commitment to green chemistry principles.

Looking ahead, the versatility of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid positions it as a key player in emerging biotechnological applications. Its potential use in prodrug design, bioconjugation strategies, and nanocarrier systems represents exciting frontiers in drug development. As synthetic methodologies continue to evolve, particularly in the realm of automated peptide synthesis, the demand for high-quality CAS 2229111-84-4 is expected to grow substantially in coming years.

For researchers seeking detailed technical information, the physicochemical properties of 4-{(tert-butoxy)carbonylamino}-5,5-dimethylhexanoic acid—including its melting point, solubility profile, and stability under various conditions—are crucial for experimental design. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents such as DMF, DMSO, and dichloromethane, but limited solubility in aqueous media. These characteristics significantly influence its handling and application across different research scenarios.

The synthesis and commercialization of Boc-protected amino acid derivatives like CAS 2229111-84-4 have become more sophisticated in response to market demands. Current manufacturing processes emphasize scalability, reproducibility, and cost-effectiveness without compromising product quality. This evolution mirrors broader trends in fine chemical production, where customized solutions and technical support services are increasingly valued by end-users in both academic and industrial research environments.